Cas no 2138065-43-5 (6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol)

• Product Name: 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol
• CAS No: 2138065-43-5
• MF: C₁₆H₂₈FNO
• MW: 269.398028373718
• CID: 5940069
• PubChem ID: 165496842
• Update Time: 2025-10-12

6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138065-43-5
• 6-[4-(fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol
• EN300-1161745
• 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol

• Inchi： 1S/C16H28FNO/c17-12-13-4-9-18(10-5-13)15-11-14(19)3-8-16(15)6-1-2-7-16/h13-15,19H,1-12H2
• InChI Key： HUPFGNXZROTKRW-UHFFFAOYSA-N
• SMILES： FCC1CCN(CC1)C1CC(CCC21CCCC2)O

Computed Properties

• Exact Mass: 269.21549268g/mol
• Monoisotopic Mass: 269.21549268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol

Introduction to 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol (CAS No. 2138065-43-5) and Its Emerging Applications in Chemical Biology

The compound 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol, identified by the CAS number 2138065-43-5, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a spirocyclic core linked to a fluoromethyl-substituted piperidine moiety, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the molecular characteristics of this compound, explores its synthetic pathways, and highlights its relevance in contemporary research, particularly in the context of drug discovery and molecular imaging.

The structural motif of 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol combines elements that are increasingly recognized for their biological significance. The spirocyclic decane backbone provides rigidity, which can be advantageous for optimizing binding interactions with biological targets. Meanwhile, the fluoromethyl group appended to the piperidine ring introduces a region of high reactivity and tunability, making it a valuable handle for further derivatization. This dual feature has garnered interest from researchers seeking to design molecules with enhanced pharmacological properties.

Recent advancements in synthetic chemistry have enabled more efficient access to spirocyclic compounds like 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol. Modern methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have streamlined the construction of complex frameworks while maintaining high enantioselectivity. These improvements are crucial for producing libraries of analogs tailored for high-throughput screening (HTS) campaigns, allowing researchers to rapidly identify lead compounds with desired biological activities.

In the realm of drug discovery, the fluoromethyl substituent on the piperidine ring is particularly noteworthy. Fluoroalkyl groups are well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity. For instance, fluorine atoms can participate in favorable interactions with hydrogen bond donors or acceptors in protein binding pockets, enhancing receptor affinity. Additionally, fluorine's electronic properties can influence metabolic pathways, potentially extending the half-life of a drug candidate. These attributes make 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol an attractive candidate for further exploration as a pharmacophore.

Current research is exploring the applications of this compound in several key areas within chemical biology and medicine. One notable direction involves its use as a precursor for radiolabeled probes in positron emission tomography (PET) imaging. The presence of both a spirocyclic core and a fluoromethyl group allows for facile incorporation of fluorine-18 via nucleophilic substitution or other labeling strategies. Such radiotracers are invaluable tools for visualizing biological processes in vivo, providing insights into disease mechanisms and therapeutic responses.

Another promising application lies in the development of enzyme inhibitors or modulators. The spirocyclic scaffold can mimic natural substrates or transition states, while the piperidine moiety offers opportunities for selective binding interactions with enzymes or receptors. Preliminary studies have suggested that derivatives of 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol may exhibit inhibitory activity against certain therapeutic targets, making them candidates for further medicinal chemistry optimization.

The versatility of this compound also extends to its potential use as a building block in medicinal chemistry campaigns. The spirocyclic core provides a rigid template that can be modified through various functionalization strategies—such as alkylation, acylation, or oxidation—while retaining key pharmacophoric elements. This adaptability allows researchers to fine-tune physicochemical properties like solubility, permeability across biological membranes (P-gp), and metabolic stability (e.g., through fluorine-mediated effects). Such flexibility is critical when designing molecules intended for clinical translation.

Recent publications highlight the growing interest in spirocyclic compounds across different therapeutic areas. For example, derivatives similar to 6-[4-(Fluoromethyl)piperidin-1-yl]spiro[4.5]decan-8-ol have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier while exhibiting reduced toxicity profiles compared to traditional small molecules. Additionally, their structural complexity has drawn attention from researchers studying inflammation or cancer metabolism.

The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps often include cyclization reactions to form the spirocyclic core followed by functional group interconversions to introduce the desired substituents at specific positions on the piperidine ring and decane backbone. Advances in catalytic methods have made these processes more efficient and environmentally friendly while maintaining excellent regioselectivity—a critical factor when dealing with complex molecular architectures.

In conclusion,6-[4-(Fluoromethyl)piperidin-1-ylospiro[4.